Pentachlorobenzene
Pentachlorobenzene
Pentachlorobenzene appears as white crystals. (NTP, 1992)
Pentachlorobenzene is a member of the class of pentachlorobenzenes that is benzene in which five of the hydrogens are replaced by chlorines. Now classed as a persistent organic pollutant under the Stockholm Convention. It has a role as a persistent organic pollutant.
Pentachlorobenzene is a member of the class of pentachlorobenzenes that is benzene in which five of the hydrogens are replaced by chlorines. Now classed as a persistent organic pollutant under the Stockholm Convention. It has a role as a persistent organic pollutant.
Brand Name:
Vulcanchem
CAS No.:
608-93-5
VCID:
VC20802738
InChI:
InChI=1S/C6HCl5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
SMILES:
C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C6HCl5
Molecular Weight:
250.3 g/mol
Pentachlorobenzene
CAS No.: 608-93-5
Cat. No.: VC20802738
Molecular Formula: C6HCl5
Molecular Weight: 250.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentachlorobenzene appears as white crystals. (NTP, 1992) Pentachlorobenzene is a member of the class of pentachlorobenzenes that is benzene in which five of the hydrogens are replaced by chlorines. Now classed as a persistent organic pollutant under the Stockholm Convention. It has a role as a persistent organic pollutant. |
|---|---|
| CAS No. | 608-93-5 |
| Molecular Formula | C6HCl5 |
| Molecular Weight | 250.3 g/mol |
| IUPAC Name | 1,2,3,4,5-pentachlorobenzene |
| Standard InChI | InChI=1S/C6HCl5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H |
| Standard InChI Key | CEOCDNVZRAIOQZ-UHFFFAOYSA-N |
| SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl |
| Boiling Point | 531 °F at 760 mm Hg (NTP, 1992) 277.0 °C 277 °C 275-277 °C |
| Colorform | Colorless needles White crystalline solid |
| Melting Point | 187 °F (NTP, 1992) 86.0 °C 86 °C |
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